N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C19H19N3O4/c1-12-5-4-6-15-17(19(24)22(2)18(12)15)21-20-16(23)11-26-14-9-7-13(25-3)8-10-14/h4-10,24H,11H2,1-3H3
• InChI Key: ZKZXXOIRKGODAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(N2C)O)N=NC(=O)COC3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide is a synthetic compound that belongs to the class of indole derivatives Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through various methods, such as the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes.

Functionalization of the Indole Core: The indole core is then functionalized to introduce the hydroxy and dimethyl groups at the appropriate positions.

Coupling with 4-Methoxyphenoxyacetic Acid: The functionalized indole is then coupled with 4-methoxyphenoxyacetic acid using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like PCC (pyridinium chlorochromate) or DMP (Dess-Martin periodinane).

Reduction: The imino group can be reduced to an amine using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: PCC, DMP, or other mild oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or halides.

Major Products

Oxidation: Formation of a carbonyl derivative.

Reduction: Formation of an amine derivative.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would depend on the specific biological activity being studied.

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A plant hormone with a similar indole core.

Indole-3-carbinol: A compound found in cruciferous vegetables with anticancer properties.

Indomethacin: A nonsteroidal anti-inflammatory drug with an indole core.

Uniqueness

N-(2-hydroxy-1,7-dimethylindol-3-yl)imino-2-(4-methoxyphenoxy)acetamide is unique due to its specific functional groups and structure, which confer distinct biological activities and potential applications. Its combination of hydroxy, dimethyl, imino, and methoxyphenoxy groups sets it apart from other indole derivatives, making it a valuable compound for further research and development.